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Compound of Interest

Compound Name: p-Toluenesulfonic anhydride

Cat. No.: B1293672

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with p-Toluenesulfonic anhydride. The following
procedures for handling, storage, and disposal are designed to ensure a safe laboratory
environment.

Hazard Identification and Classification

p-Toluenesulfonic anhydride is classified as a hazardous chemical that can cause severe
skin burns and serious eye damage.[1][2][3][4][5] It is also corrosive to metals.[5]

Hazard Classification Category
Skin Corrosion/Irritation Category 1BJ[1]
Serious Eye Damage/Irritation Category 1[1]
Corrosive to Metals Category 1[5]

Physical and Chemical Properties
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Property Value Reference
Chemical Formula C14H1405S2 [2]
Molecular Weight 326.38 g/mol [2][6]

White to off-white crystalline
Appearance ] [21[61[7]
powder/solid

Melting Point 121 -127 °C [2]

Boiling Point 478.0 + 48.0 °C (Predicted) [2]

Insoluble in water; Soluble in
Solubility organic solvents like acetone [7]

and ethyl acetate.

Operational Plan: Step-by-Step Handling Procedure
Engineering Controls and Preparation

» Ventilation: Always handle p-Toluenesulfonic anhydride in a well-ventilated area,
preferably within a chemical fume hood to avoid dust formation and inhalation.[2][8]

o Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily
accessible in the immediate work area.[1]

e Avoid Incompatibilities: Keep the chemical away from strong oxidizing agents and moisture,
as it is moisture-sensitive.[2][8]

Required Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory to prevent any contact with the substance.
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Protection Type

Specific Equipment

Standards/Notes

Eye and Face Protection

Chemical safety goggles or a
face shield.[5][8]

Must comply with OSHA 29
CFR 1910.133 or European
Standard EN166.[4][8]

Skin Protection

Acid-resistant gloves (e.g.,
nitrile rubber) and protective
clothing, such as a lab coat or
coveralls, to prevent skin
exposure.[4][8][9]

Gloves should be inspected
before use and disposed of

properly after handling.[5]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator should be used if
exposure limits are exceeded

or if dust is generated.[1][4]

For small-scale laboratory use,
a particle-filtering half mask
(EN149:2001) is

recommended.[4]

Handling and Use

» Avoid creating dust when handling the solid.[2][5]

e Do not breathe in dust, fumes, or vapors.[1][5]

e Prevent contact with skin, eyes, and clothing.[1]

e Wash hands thoroughly after handling the substance.[1]

Storage

» Store in a cool, dry, and well-ventilated place.[2][8]

o Keep the container tightly closed to protect it from moisture.[2][8]

o Store under an inert gas atmosphere.[2]

e The storage area should be locked.[1][2][3]

Emergency and Disposal Plans
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First Aid Measures

Immediate medical attention is required for all exposure routes.[1][4]

Exposure Route First Aid Procedure

Immediately rinse with plenty of water for at
least 15 minutes, including under the eyelids.[1]

Eye Contact [2][4] Remove contact lenses if present and
easy to do so.[2][3] Seek immediate medical
attention.[1][4]

Immediately remove all contaminated clothing
) and shoes.[2][3] Wash the affected area with
Skin Contact )
soap and plenty of water for at least 15 minutes.

[1][8] Seek immediate medical attention.[1][4]

Move the person to fresh air.[1][2] If the person
Inhalation is not breathing, provide artificial respiration.[1]

[2] Seek immediate medical attention.[1][4]

Do NOT induce vomiting.[1][2][4] Rinse the
mouth with water.[2] If the person is conscious,
) have them drink plenty of water.[1] Never give
Ingestion . .
anything by mouth to an unconscious person.[2]
[5] Call a physician or Poison Control Center

immediately.[1][2][3]

Spill and Leak Procedures

» Evacuate: Evacuate non-essential personnel from the spill area.[2]
» Ventilate: Ensure adequate ventilation.[2]

» Containment: Wearing appropriate PPE, sweep or shovel the spilled solid material.[1][2]
Avoid creating dust.[2]

» Collection: Place the spilled material into a suitable, labeled, and closed container for
disposal.[1][2]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC367070050&countryCode=US&language=en
https://www.fishersci.ie/store/msds?partNumber=10110762&productDescription%3Dp-Toluenesulfonic+anhydride%2C+95%25%2C+5g&countryCode=IE&language=en
https://www.fishersci.com/store/msds?partNumber=AC367070050&countryCode=US&language=en
https://www.chemicalbook.com/msds/p-toluenesulfonic-anhydride.htm
https://www.fishersci.ie/store/msds?partNumber=10110762&productDescription%3Dp-Toluenesulfonic+anhydride%2C+95%25%2C+5g&countryCode=IE&language=en
https://www.chemicalbook.com/msds/p-toluenesulfonic-anhydride.htm
https://s3.amazonaws.com/beantown/124925.pdf
https://www.fishersci.com/store/msds?partNumber=AC367070050&countryCode=US&language=en
https://www.fishersci.ie/store/msds?partNumber=10110762&productDescription%3Dp-Toluenesulfonic+anhydride%2C+95%25%2C+5g&countryCode=IE&language=en
https://www.chemicalbook.com/msds/p-toluenesulfonic-anhydride.htm
https://s3.amazonaws.com/beantown/124925.pdf
https://www.fishersci.com/store/msds?partNumber=AC367070050&countryCode=US&language=en
https://capitalresin.com/material-safety-for-p-toluenesulfonic-acid/
https://www.fishersci.com/store/msds?partNumber=AC367070050&countryCode=US&language=en
https://www.fishersci.ie/store/msds?partNumber=10110762&productDescription%3Dp-Toluenesulfonic+anhydride%2C+95%25%2C+5g&countryCode=IE&language=en
https://www.fishersci.com/store/msds?partNumber=AC367070050&countryCode=US&language=en
https://www.chemicalbook.com/msds/p-toluenesulfonic-anhydride.htm
https://www.fishersci.com/store/msds?partNumber=AC367070050&countryCode=US&language=en
https://www.chemicalbook.com/msds/p-toluenesulfonic-anhydride.htm
https://www.fishersci.com/store/msds?partNumber=AC367070050&countryCode=US&language=en
https://www.fishersci.ie/store/msds?partNumber=10110762&productDescription%3Dp-Toluenesulfonic+anhydride%2C+95%25%2C+5g&countryCode=IE&language=en
https://www.fishersci.com/store/msds?partNumber=AC367070050&countryCode=US&language=en
https://www.chemicalbook.com/msds/p-toluenesulfonic-anhydride.htm
https://www.fishersci.ie/store/msds?partNumber=10110762&productDescription%3Dp-Toluenesulfonic+anhydride%2C+95%25%2C+5g&countryCode=IE&language=en
https://www.chemicalbook.com/msds/p-toluenesulfonic-anhydride.htm
https://www.fishersci.com/store/msds?partNumber=AC367070050&countryCode=US&language=en
https://www.chemicalbook.com/msds/p-toluenesulfonic-anhydride.htm
https://www.angenechemical.com/sds/4124-41-8.pdf
https://www.fishersci.com/store/msds?partNumber=AC367070050&countryCode=US&language=en
https://www.chemicalbook.com/msds/p-toluenesulfonic-anhydride.htm
https://s3.amazonaws.com/beantown/124925.pdf
https://www.chemicalbook.com/msds/p-toluenesulfonic-anhydride.htm
https://www.chemicalbook.com/msds/p-toluenesulfonic-anhydride.htm
https://www.fishersci.com/store/msds?partNumber=AC367070050&countryCode=US&language=en
https://www.chemicalbook.com/msds/p-toluenesulfonic-anhydride.htm
https://www.chemicalbook.com/msds/p-toluenesulfonic-anhydride.htm
https://www.fishersci.com/store/msds?partNumber=AC367070050&countryCode=US&language=en
https://www.chemicalbook.com/msds/p-toluenesulfonic-anhydride.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Cleanup: Clean the spill area thoroughly.

Disposal Plan

Dispose of p-Toluenesulfonic anhydride and any contaminated materials as hazardous
waste.[1] All disposal practices must be in accordance with local, regional, national, and
international regulations.[3] Do not allow the product to enter drains.[2]

Workflow for Safe Handling of p-Toluenesulfonic
Anhydride
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Safe Handling Workflow for p-Toluenesulfonic Anhydride

Preparation
- Verify Engineering Controls

- Don PPE

Proceed to Handling

Handling
- Work in Fume Hood
- Avoid Dust Generation

|
or Subsequent Use If Spill Occurs
|

After Use

Spill Response
- Evacuate & Ventilate
- Contain & Collect

Collect for Disposal

Disposal
- Hazardous Waste Container
- Follow Regulations

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling of p-Toluenesulfonic anhydride from preparation to
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling p-
Toluenesulfonic Anhydride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293672#personal-protective-equipment-for-
handling-p-toluenesulfonic-anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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